Cas no 1428869-62-8 (3-(3-ethoxyphenyl)prop-2-enal)

• Product Name: 3-(3-ethoxyphenyl)prop-2-enal
• CAS No: 1428869-62-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5756313
• PubChem ID: 19908745
• Update Time: 2024-03-01

3-(3-ethoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxyphenyl)prop-2-enal
• 1428869-62-8
• SCHEMBL9035424
• CS-0349907
• b-ethoxyhydrocinnamaldehyde
• 3-(3-Ethoxyphenyl)acrylaldehyde
• EN300-1850463
• 2-Propenal, 3-(3-ethoxyphenyl)-, (2E)-

• Inchi： 1S/C11H12O2/c1-2-13-11-7-3-5-10(9-11)6-4-8-12/h3-9H,2H2,1H3/b6-4+
• InChI Key： OOZOCUYVEFEQAB-GQCTYLIASA-N
• SMILES： O(CC)C1C=CC=C(/C=C/C=O)C=1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 310.0±17.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes